![molecular formula C16H12FNO2 B7475554 N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide](/img/structure/B7475554.png)
N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide
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Overview
Description
N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide, also known as EFMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. EFMB is a small molecule inhibitor that has been shown to have promising effects on various biological processes, making it a valuable tool for studying cellular mechanisms and developing new therapies.
Mechanism of Action
N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide works by inhibiting the activity of a specific enzyme called fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids. Endocannabinoids are naturally occurring compounds in the body that have been shown to have various physiological functions, including pain relief and inflammation reduction. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, leading to the observed biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis (programmed cell death), and reduction of inflammation. This compound has also been found to have analgesic effects, making it a potential therapeutic agent for pain management.
Advantages and Limitations for Lab Experiments
N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide has several advantages as a research tool, including its high potency, selectivity, and specificity for FAAH inhibition. This compound is also relatively easy to synthesize and has a long shelf life, making it a cost-effective compound for research purposes. However, this compound has some limitations, including its potential toxicity and the need for further studies to fully understand its biological effects.
Future Directions
There are several future directions for N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide research, including the development of new this compound analogs with improved potency and selectivity. This compound could also be used in combination with other therapeutic agents to enhance their efficacy. Further studies are needed to fully understand the biological effects of this compound and its potential applications in various disease models. Overall, this compound has the potential to be a valuable tool for medical research and drug development.
Synthesis Methods
N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide can be synthesized using a multistep process that involves the reaction of 3-ethynylaniline with 2-fluoro-4-methoxybenzoyl chloride, followed by further reactions to form the final product. The synthesis of this compound has been optimized to produce high yields and purity, making it a reliable and cost-effective compound for research purposes.
Scientific Research Applications
N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been found to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FNO2/c1-3-11-5-4-6-12(9-11)18-16(19)14-8-7-13(20-2)10-15(14)17/h1,4-10H,2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZDATWUIGWDAEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NC2=CC=CC(=C2)C#C)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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